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6,6-difluorocholestanol 6,6-difluorocholestanol
Brand Name: Vulcanchem
CAS No.: 111300-80-2
VCID: VC0219996
InChI: InChI=1S/C27H46F2O/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-27(28,29)24-15-19(30)11-13-26(24,5)23(20)12-14-25(21,22)4/h17-24,30H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24+,25-,26-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)(F)F)C
Molecular Formula: C8H11N3O3
Molecular Weight: 424.6 g/mol

6,6-difluorocholestanol

CAS No.: 111300-80-2

Main Products

VCID: VC0219996

Molecular Formula: C8H11N3O3

Molecular Weight: 424.6 g/mol

6,6-difluorocholestanol - 111300-80-2

CAS No. 111300-80-2
Product Name 6,6-difluorocholestanol
Molecular Formula C8H11N3O3
Molecular Weight 424.6 g/mol
IUPAC Name (3S,5S,8S,9S,10R,13R,14S,17R)-6,6-difluoro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C27H46F2O/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-27(28,29)24-15-19(30)11-13-26(24,5)23(20)12-14-25(21,22)4/h17-24,30H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24+,25-,26-/m1/s1
Standard InChIKey GCSYTTZVUJTCEY-VDOHLUMYSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC([C@@H]4[C@@]3(CC[C@@H](C4)O)C)(F)F)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)(F)F)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)(F)F)C
Synonyms 6,6-difluorocholestanol
PubChem Compound 196647
Last Modified Nov 11 2021
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